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For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of Pegvorhyaluronidase alfa with alternative first-
line treatments for metastatic pancreatic ductal adenocarcinoma (PDA). The data is compiled
from pivotal clinical trials to offer an objective overview of efficacy and experimental design.

Overview of Pegvorhyaluronidase Alfa

Pegvorhyaluronidase alfa is a PEGylated recombinant human hyaluronidase designed to
degrade hyaluronan, a major component of the tumor microenvironment in some cancers,
including pancreatic cancer.[1][2] The therapeutic hypothesis is that by breaking down
hyaluronan, the dense stroma of the tumor is remodeled, which may increase the delivery and
efficacy of co-administered chemotherapy.[1][2]

Long-Term Survival Data: A Comparative Analysis

The primary endpoint in the pivotal HALO 109-301 phase llI trial for Pegvorhyaluronidase alfa
was overall survival. The addition of Pegvorhyaluronidase alfa to the standard chemotherapy
regimen of nab-paclitaxel plus gemcitabine did not result in a statistically significant
improvement in overall or progression-free survival in patients with hyaluronan-high metastatic
pancreatic adenocarcinoma.[3][4][5]
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Below is a comparative summary of long-term survival data from the HALO 109-301 trial

alongside pivotal trial data for standard first-line treatments for metastatic pancreatic cancer.
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Experimental Protocols

HALO 109-301: Pegvorhyaluronidase alfa

o Study Design: A phase lll, randomized, double-blind, placebo-controlled international study.

[3][6]
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o Patient Population: Patients aged 18 years or older with previously untreated, metastatic,
hyaluronan-high pancreatic ductal adenocarcinoma and an Eastern Cooperative Oncology
Group (ECOG) performance status of 0 or 1.[3][7]

o Treatment Arms:[3][6][7]

o Experimental Arm: Pegvorhyaluronidase alfa (3.0 ug/kg intravenously twice weekly for
cycle 1, then once weekly) in combination with nab-paclitaxel (125 mg/m?) and
gemcitabine (1,000 mg/m2) on days 1, 8, and 15 of a 28-day cycle.

o Control Arm: Placebo plus nab-paclitaxel and gemcitabine.
e Primary Endpoint: Overall Survival.[3][7]
e Secondary Endpoints: Progression-free survival, objective response rate, and safety.[3][7]
PRODIGE 4/ACCORD 11: FOLFIRINOX
» Study Design: A randomized, open-label phase Il trial.[8]

» Patient Population: Patients with metastatic pancreatic cancer and an ECOG performance
status of 0 or 1.[8]

e Treatment Arms:[8]

o Experimental Arm (FOLFIRINOX): Oxaliplatin (85 mg/m?), irinotecan (180 mg/m?2),
leucovorin (400 mg/m2), and fluorouracil (400 mg/mz bolus followed by a 46-hour

continuous infusion of 2400 mg/m?) every 2 weeks.

o Control Arm: Gemcitabine (1000 mg/m?2) weekly for 7 of 8 weeks and then weekly for 3 of

4 weeks.

e Primary Endpoint: Overall Survival.[8]

MPACT: Nab-paclitaxel + Gemcitabine

o Study Design: A phase lll, randomized, open-label international trial.[9][10]
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o Patient Population: Patients with previously untreated metastatic pancreatic cancer and a
Karnofsky performance status of 70 or more.[9]

e Treatment Arms:[9][10]

o Experimental Arm: Nab-paclitaxel (125 mg/m?) followed by gemcitabine (1000 mg/m?) on
days 1, 8, and 15 of each 28-day cycle.

o Control Arm: Gemcitabine (1000 mg/m?2) weekly for 7 of 8 weeks (cycle 1) and then on
days 1, 8, and 15 of each 28-day cycle.

e Primary Endpoint: Overall Survival.[9][10]

Signaling Pathways and Experimental Workflows
Mechanism of Action of Pegvorhyaluronidase Alfa

The proposed mechanism of Pegvorhyaluronidase alfa involves the enzymatic degradation of
hyaluronan within the tumor stroma. This process is intended to decompress tumor blood
vessels and increase the penetration of cytotoxic agents.
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Caption: Mechanism of Pegvorhyaluronidase alfa in the tumor microenvironment.

HALO 109-301 Experimental Workflow

The workflow for the HALO 109-301 trial involved several key stages from patient screening to
data analysis.
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Caption: High-level experimental workflow of the HALO 109-301 clinical trial.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Metastatic Pancreatic Ductal Adenocarcinoma). BenchChem, [2025]. [Online PDF]. Available
at: [https://lwww.benchchem.com/product/b15189429#long-term-survival-data-from-
pegvorhyaluronidase-alfa-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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